Cas no 1065102-51-3 (2-(4-Chlorophenyl)oxazole-4-carboxylic Acid)

• Product Name: 2-(4-Chlorophenyl)oxazole-4-carboxylic Acid
• CAS No: 1065102-51-3
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• MDL: MFCD16698588
• CID: 2104408
• PubChem ID: 53377476
• Update Time: 2024-11-04

2-(4-Chlorophenyl)oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)oxazole-4-carboxylic Acid
• SY035715
• 2-(4-Chlorophenyl)oxazole-4-carboxylicAcid
• 2-(4-chlorophenyl)-1,3-oxazole-4-carboxylic acid
• 2-(4-Chlorophenyl)-4-oxazolecarboxylic acid
• 1065102-51-3
• MFCD16698588
• CS-12017
• AKOS011517968
• DA-28192
• CS-0210086
• MLS-0466677.0001
• AC1417
• CHEMBL1983910

• MDL： MFCD16698588
• Inchi： 1S/C10H6ClNO3/c11-7-3-1-6(2-4-7)9-12-8(5-15-9)10(13)14/h1-5H,(H,13,14)
• InChI Key： AUTVMMYIVCLSMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C(=O)O)=CO1

Computed Properties

• Exact Mass: 223.0036207g/mol
• Monoisotopic Mass: 223.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.440±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 418.5±51.0 °C at 760 mmHg
• Flash Point: 206.9±30.4 °C
• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(4-Chlorophenyl)oxazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles